Cas no 2137790-23-7 (2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137790-23-7
• MF: C₉H₈ClFN₄
• MW: 226.638023376465
• CID: 6142933
• PubChem ID: 165471750
• Update Time: 2025-06-14

2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine
• 2137790-23-7
• 2-[(3-chloro-2-fluorophenyl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1114243

• Inchi： 1S/C9H8ClFN4/c10-7-3-1-2-6(9(7)11)5-15-13-4-8(12)14-15/h1-4H,5H2,(H2,12,14)
• InChI Key： KSYHJVQDLPSKEC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 226.0421521g/mol
• Monoisotopic Mass: 226.0421521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137790-23-7)

2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137790-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and potential biological activity, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antimicrobial agents, anticancer drugs, and agricultural chemicals. Researchers are particularly interested in 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine for its potential to inhibit specific enzymes or receptors involved in disease pathways. Its unique structural features, including the triazole ring and halogenated phenyl group, contribute to its stability and bioavailability, which are critical factors in drug design.

The synthesis of 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine typically involves multi-step organic reactions, including click chemistry approaches. The 1,3-dipolar cycloaddition reaction is often employed to construct the triazole core, followed by functionalization of the phenyl ring. This method is favored for its high yield and selectivity, aligning with the principles of green chemistry. As sustainability becomes a priority in chemical manufacturing, researchers are exploring eco-friendly catalysts and solvents to optimize the production process.

One of the most searched topics related to this compound is its potential application in targeted therapy. With the rise of precision medicine, scientists are investigating how 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine can be tailored to interact with specific biomolecules. For instance, its amine group offers a handle for further derivatization, enabling the attachment of targeting moieties such as peptides or antibodies. This approach could lead to the development of next-generation theranostic agents that combine diagnostic and therapeutic functions.

Another area of interest is the compound's role in agrochemical innovation. The chloro-fluorophenyl moiety is known to enhance the pesticidal activity of certain molecules, making 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine a candidate for developing new crop protection agents. As global food security challenges intensify, there is a growing need for eco-friendly pesticides that minimize environmental impact while maximizing efficacy. This compound's potential to address such needs has sparked numerous studies and patents.

From a material science perspective, 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine could contribute to the development of advanced polymeric materials. The triazole ring is known to improve the thermal and mechanical properties of polymers, making them suitable for high-performance applications. Researchers are exploring its incorporation into smart materials that respond to environmental stimuli, such as temperature or pH changes. This aligns with the broader trend of functional materials in industries ranging from electronics to healthcare.

Quality control and analytical characterization are critical for ensuring the consistency and purity of 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its structure and purity. These methods are essential for meeting regulatory standards in pharmaceutical and agrochemical applications, where even minor impurities can significantly impact performance and safety.

In conclusion, 2-(3-chloro-2-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137790-23-7) represents a promising compound with diverse applications across multiple industries. Its unique chemical structure, combined with the growing demand for triazole derivatives, positions it as a key player in the future of drug discovery, agrochemical development, and material science. Ongoing research and innovation will likely uncover even more uses for this versatile molecule, solidifying its importance in modern chemistry.